Cas no 1261445-56-0 (5-Chloro-3'-(trifluoromethyl)biphenyl-2-carbonitrile)

• Product Name: 5-Chloro-3'-(trifluoromethyl)biphenyl-2-carbonitrile
• CAS No: 1261445-56-0
• MF: C₁₄H₇ClF₃N
• MW: 281.660292863846
• CID: 4992419
• Update Time: 2025-05-21

5-Chloro-3'-(trifluoromethyl)biphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3'-(trifluoromethyl)biphenyl-2-carbonitrile

• Inchi： 1S/C14H7ClF3N/c15-12-5-4-10(8-19)13(7-12)9-2-1-3-11(6-9)14(16,17)18/h1-7H
• InChI Key： WWOKMZMXMPBTIS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C=1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 4.8
• Topological Polar Surface Area: 23.8

Additional information on 5-Chloro-3'-(trifluoromethyl)biphenyl-2-carbonitrile

5-Chloro-3'-(trifluoromethyl)biphenyl-2-carbonitrile: A Comprehensive Overview

5-Chloro-3'-(trifluoromethyl)biphenyl-2-carbonitrile, also known by its CAS number 1261445-56-0, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a biphenyl system substituted with a chlorine atom at the 5-position, a trifluoromethyl group at the 3' position, and a cyano group at the 2-position. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of 5-Chloro-3'-(trifluoromethyl)biphenyl-2-carbonitrile typically involves multi-step organic reactions, often utilizing coupling reactions such as the Suzuki-Miyaura coupling or other cross-coupling methodologies. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution or nucleophilic aromatic substitution, depending on the specific conditions and intermediates used. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

One of the most notable applications of 5-Chloro-3'-(trifluoromethyl)biphenyl-2-carbonitrile is in drug discovery. The compound's structure makes it an attractive candidate for medicinal chemistry programs targeting various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The cyano group at the 2-position serves as a versatile functional group that can be further modified to enhance bioavailability or target specificity. Recent studies have highlighted its potential as a scaffold for developing kinase inhibitors, where the trifluoromethyl group plays a critical role in modulating pharmacokinetic properties.

In addition to its pharmaceutical applications, 5-Chloro-3'-(trifluoromethyl)biphenyl-2-carbonitrile has found utility in agrochemicals, particularly as a precursor for herbicides and insecticides. The chlorine atom at the 5-position contributes to the compound's stability under environmental conditions, while the trifluoromethyl group enhances lipophilicity, making it more effective in targeting specific pests. Researchers have also explored its use in polymer chemistry, where it serves as a building block for advanced materials with tailored electronic and mechanical properties.

The latest research on 5-Chloro-3'-(trifluoromethyl)biphenyl-2-carbonitrile has focused on its role in sustainable chemical processes. For instance, green chemistry approaches have been employed to minimize waste and energy consumption during its synthesis. Moreover, computational studies have provided deeper insights into its electronic structure and reactivity, enabling the design of more efficient synthetic pathways. These advancements underscore the compound's importance in both academic and industrial settings.

In conclusion, 5-Chloro-3'-(trifluoromethyl)biphenyl-2-carbonitrile, with its unique structural features and diverse applications, remains a focal point in contemporary chemical research. Its continued exploration across various disciplines promises to unlock new opportunities for innovation in medicine, agriculture, and materials science.